Cas no 1806722-49-5 (6-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1806722-49-5
• MF: C₈H₅BrF₅NO₂
• MW: 322.026818990707
• CID: 4832355
• Update Time: 2025-11-06

6-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5BrF5NO2/c9-2-3-1-4(16)6(17-8(12,13)14)5(15-3)7(10)11/h1,7H,2H2,(H,15,16)
• InChI Key： USFKQPBGSBGIEP-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=C(C(F)F)N1)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3

Additional information on 6-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine

Professional Introduction to Compound with CAS No. 1806722-49-5 and Product Name: 6-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine

The compound identified by the CAS number 1806722-49-5 and the product name 6-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine represents a significant advancement in the field of pharmaceutical chemistry. This pyridine derivative, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of multiple fluorinated and halogenated substituents makes this compound a versatile intermediate for constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in therapeutic agents.

Recent research in medicinal chemistry has highlighted the importance of fluorinated pyridines in the design of novel bioactive molecules. The structural motif of 6-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine incorporates several key functional groups that contribute to its reactivity and utility. The bromomethyl substituent at the 6-position provides a reactive site for further functionalization, enabling the construction of biaryl or heteroaryl compounds through cross-coupling reactions. This is particularly relevant in the synthesis of kinase inhibitors, which often require such structural scaffolds to modulate enzyme activity effectively.

The difluoromethyl group at the 2-position is another critical feature that enhances the compound's pharmacological properties. Fluorine atoms are well-known for their ability to improve metabolic stability, lipophilicity, and binding interactions with biological targets. In particular, the electron-withdrawing nature of fluorine can modulate electronic properties, influencing both potency and selectivity. This characteristic has been leveraged in the development of antiviral and anticancer agents, where precise control over molecular interactions is paramount.

The 4-hydroxy group and the 3-(trifluoromethoxy) moiety further contribute to the compound's complexity and potential biological activity. Hydroxyl groups are frequently found in natural products and pharmaceuticals, often serving as hydrogen bond donors or acceptors that enhance binding affinity. The trifluoromethoxy group, on the other hand, introduces additional electronic effects and can influence solubility and pharmacokinetic profiles. Together, these substituents create a rich chemical space for exploration, making 6-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine a valuable building block for medicinal chemists.

Current research trends indicate that this compound is being explored in several therapeutic areas. For instance, its structural framework is amenable to modifications that could yield potent inhibitors of protein-protein interactions or enzymes involved in inflammatory pathways. The combination of fluorinated and halogenated groups suggests potential applications in oncology, where such moieties are often associated with improved drug-like properties. Additionally, the reactivity of the bromomethyl group allows for further derivatization into more complex scaffolds, such as sulfonamides or amides, which are common pharmacophores in drug discovery.

In synthetic chemistry, 6-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine serves as a versatile intermediate for constructing polycyclic systems. Its pyridine core can be functionalized at multiple positions, enabling access to diverse libraries of compounds for high-throughput screening. The presence of both electron-donating (hydroxyl) and electron-withdrawing (difluoromethyl and trifluoromethoxy) groups allows for fine-tuning of physicochemical properties, which is crucial for optimizing drug candidates.

One particularly promising application lies in the development of next-generation antiviral agents. The structural features of this compound align well with known viral protease inhibitors and integrase strand transfer inhibitors (INSTIs). By leveraging its reactivity and functional groups, researchers aim to design molecules that can disrupt viral replication cycles more effectively than existing therapies. Preliminary studies suggest that derivatives of this compound exhibit promising activity against certain viral strains, highlighting its potential as a lead compound or building block.

Furthermore, the compound's suitability for computational modeling makes it an attractive candidate for structure-based drug design (SBDD). Its well-defined three-dimensional structure and distinct functional groups provide a robust foundation for molecular docking studies. These studies can help identify optimal binding poses and guide the synthesis of analogs with enhanced potency and reduced side effects. The integration of experimental data with computational predictions offers a powerful approach to accelerating drug discovery pipelines.

The synthetic methodologies associated with this compound also warrant discussion. Given its complex structure, efficient synthetic routes are essential for large-scale production. Modern synthetic strategies often involve multi-step sequences that incorporate cross-coupling reactions, nucleophilic substitutions, and protecting group strategies. The reactivity of the bromomethyl group at the 6-position is particularly useful here, as it can be selectively modified without affecting other functional moieties. This level of control is critical for achieving high yields and purity in pharmaceutical-grade synthesis.

In conclusion,6-(Bromomethyl)-2-(difluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine represents a significant asset in pharmaceutical research due to its unique structural features and versatile reactivity. Its incorporation into drug discovery programs holds promise for developing novel therapeutics across multiple disease areas. As research continues to uncover new applications for this compound,CAS No 1806722-49-5 will undoubtedly remain a key reference point for chemists exploring innovative molecular architectures.